2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one

• IUPAC Name: 2-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one
• InChI: InChI=1S/C16H19N3O2/c1-12-5-4-8-18(10-12)15(20)11-19-16(21)14-7-3-2-6-13(14)9-17-19/h2-3,6-7,9,12H,4-5,8,10-11H2,1H3
• InChI Key: CGZRVEGEAZEYQB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one, also known as MPO, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It belongs to the phthalazinone family of compounds and has shown promising results in various scientific research studies.

Mechanism of Action

2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of certain kinases, which play a key role in cell signaling pathways. 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has also been shown to inhibit the activity of certain viral enzymes, making it a promising candidate for the development of antiviral drugs.
Biochemical and Physiological Effects:
2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has been shown to possess antiviral properties, making it a potential candidate for the development of antiviral drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one in lab experiments is its potent biological activity. It has been shown to possess a wide range of biological activities, making it a versatile compound for use in various scientific research studies. However, one of the major limitations of using 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one in lab experiments is its potential toxicity. 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has been shown to be toxic at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one. One potential direction is the development of 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one-based fluorescent probes for use in biological imaging studies. Another potential direction is the development of 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one-based antiviral drugs for the treatment of viral infections. Additionally, the study of 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one's mechanism of action may lead to the development of novel therapeutic strategies for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one involves the reaction of 3-methylpiperidine-1-carboxylic acid with phthalic anhydride in the presence of a suitable catalyst. The resulting product is then purified through a series of chromatographic techniques to obtain pure 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one.

Scientific Research Applications

2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has been widely studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. 2-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one has also been studied for its potential use as a fluorescent probe in biological imaging studies.